Cas no 2154341-39-4 (3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione)

• Product Name: 3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione
• CAS No: 2154341-39-4
• MF: C₁₃H₁₃N₅O₂
• MW: 271.274621725082
• CID: 5673144
• PubChem ID: 138467071
• Update Time: 2023-11-25

3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2154341-39-4
• EN300-26682826
• 3-[4-(4-aminophenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione
• SCHEMBL20812163
• 3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione

• Inchi： 1S/C13H13N5O2/c14-9-3-1-8(2-4-9)10-7-18(17-16-10)11-5-6-12(19)15-13(11)20/h1-4,7,11H,5-6,14H2,(H,15,19,20)
• InChI Key： OFHJMWAUSFYLSK-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C=C(C2C=CC(=CC=2)N)N=N1

Computed Properties

• Exact Mass: 271.10692467g/mol
• Monoisotopic Mass: 271.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų